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Compound of Interest

Compound Name: Potassium thiocyanate-13C,15N

Cat. No.: B046533 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis and isotopic purity

analysis of Potassium Thiocyanate-¹³C,¹⁵N (KSCN-¹³C,¹⁵N), a critical isotopically labeled

reagent for advanced research. This document details the synthetic pathway, experimental

protocols, and analytical methods for characterization, presenting quantitative data in a clear

and accessible format.

Introduction
Potassium thiocyanate-¹³C,¹⁵N is a stable isotope-labeled compound essential for tracer

studies in biochemical and pharmacological research. The dual labeling with Carbon-13 (¹³C)

and Nitrogen-15 (¹⁵N) allows for precise tracking of the thiocyanate ion (SCN⁻) in biological

systems using mass spectrometry (MS) and nuclear magnetic resonance (NMR) spectroscopy.

Its applications include mechanistic investigations of enzymatic and chemical reactions,

metabolic flux analysis, and serving as an internal standard for quantitative analysis.[1]

Physicochemical Properties
Potassium thiocyanate is a colorless, deliquescent crystalline solid.[2] It is highly soluble in

water and also soluble in polar organic solvents like ethanol and acetone.[3] Key

physicochemical properties are summarized in Table 1.

Table 1: Physicochemical Properties of Potassium Thiocyanate
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Property Value Reference(s)

Molecular Formula KSCN [4]

Molar Mass (unlabeled) 97.181 g/mol [4]

Molar Mass (¹³C, ¹⁵N labeled) ~99.18 g/mol Calculated

Appearance
Colorless to white crystalline

solid
[3]

Melting Point 173 °C [3]

Boiling Point 500 °C (decomposes) [4]

Density 1.89 g/cm³ [3]

Solubility in Water 177 g/100 mL (20 °C) [4]

Synthesis of Potassium Thiocyanate-¹³C,¹⁵N
The synthesis of Potassium Thiocyanate-¹³C,¹⁵N is achieved through the direct reaction of

isotopically labeled potassium cyanide (K¹³C¹⁵N) with elemental sulfur. This method is a well-

established route for the preparation of thiocyanates.

Synthesis Workflow
The overall workflow for the synthesis and purification of KSCN-¹³C,¹⁵N is depicted in the

following diagram.
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Caption: Synthesis and purification workflow for Potassium Thiocyanate-¹³C,¹⁵N.

Experimental Protocol
This protocol is adapted from established methods for the synthesis of unlabeled potassium

thiocyanate.[5]

Materials:

Potassium Cyanide-¹³C,¹⁵N (K¹³C¹⁵N) (isotopic purity typically ≥98 atom % for both ¹³C and

¹⁵N)[6][7]

Elemental Sulfur (S₈), powder

Acetone, anhydrous

Deionized water

Procedure:
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Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic

stirrer, add a stoichiometric amount of Potassium Cyanide-¹³C,¹⁵N and a 10% molar excess

of elemental sulfur.

Solvent Addition: Add anhydrous acetone to the flask to create a slurry. The volume of

acetone should be sufficient to ensure efficient stirring.

Reaction: Heat the mixture to reflux with vigorous stirring. The reaction progress can be

monitored by the dissolution of sulfur. The reaction is typically complete within 2-4 hours.

Filtration: After the reaction is complete, cool the mixture to room temperature. Filter the

solution to remove any unreacted sulfur and other insoluble impurities.

Solvent Removal: Evaporate the acetone from the filtrate using a rotary evaporator.

Crystallization: Dissolve the resulting solid in a minimum amount of hot deionized water.

Allow the solution to cool slowly to room temperature, then place it in an ice bath to induce

crystallization of Potassium Thiocyanate-¹³C,¹⁵N.

Isolation and Drying: Collect the crystals by vacuum filtration and wash them with a small

amount of cold deionized water. Dry the crystals under vacuum to a constant weight.

Isotopic Purity and Characterization
The isotopic purity and chemical identity of the synthesized KSCN-¹³C,¹⁵N are confirmed using

mass spectrometry and NMR spectroscopy.

Data Presentation
The expected and typically achieved quantitative data for the synthesis and characterization of

KSCN-¹³C,¹⁵N are summarized in Table 2.

Table 2: Quantitative Data for Synthesis and Isotopic Purity
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Parameter Typical Value

Starting Material: K¹³C¹⁵N

Isotopic Purity (¹³C) ≥ 99 atom %

Isotopic Purity (¹⁵N) ≥ 98 atom %

Synthesis

Molar Ratio (K¹³C¹⁵N : S) 1 : 1.1

Reaction Time 2 - 4 hours

Reaction Temperature Reflux (Acetone)

Yield > 90%

Final Product: KSCN-¹³C,¹⁵N

Isotopic Purity (¹³C) ≥ 99 atom %

Isotopic Purity (¹⁵N) ≥ 98 atom %

Chemical Purity ≥ 98%

Analytical Protocols
4.2.1. Mass Spectrometry for Isotopic Enrichment

Mass spectrometry is used to determine the isotopic enrichment of the final product. High-

resolution mass spectrometry can distinguish between the isotopologues of the thiocyanate

anion.

Protocol:

Sample Preparation: Prepare a dilute solution of the synthesized KSCN-¹³C,¹⁵N in a suitable

solvent (e.g., methanol/water).

Instrumentation: Use a high-resolution mass spectrometer (e.g., Orbitrap or TOF) equipped

with an electrospray ionization (ESI) source operating in negative ion mode.
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Data Acquisition: Acquire the mass spectrum over a relevant m/z range to observe the

thiocyanate anion ([SCN]⁻).

Data Analysis: Determine the relative abundances of the different isotopologues:

¹²C¹⁴N³²S⁻ (m/z ~58.97)

¹³C¹⁴N³²S⁻ (m/z ~59.97)

¹²C¹⁵N³²S⁻ (m/z ~59.97)

¹³C¹⁵N³²S⁻ (m/z ~60.97) The isotopic enrichment is calculated from the relative intensities

of these peaks.[8][9]

Logical Relationship for Isotopic Analysis by MS
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Caption: Logical flow for determining isotopic purity via mass spectrometry.

4.2.2. NMR Spectroscopy for Structural Confirmation and Purity
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¹³C and ¹⁵N NMR spectroscopy are powerful tools for confirming the structure of the labeled

thiocyanate and assessing its purity.[10]

Protocol:

Sample Preparation: Dissolve a sufficient amount of the synthesized KSCN-¹³C,¹⁵N in a

suitable deuterated solvent (e.g., D₂O or DMSO-d₆).

Instrumentation: Use a high-field NMR spectrometer equipped with probes capable of

detecting ¹³C and ¹⁵N nuclei.

¹³C NMR Acquisition: Acquire a proton-decoupled ¹³C NMR spectrum. The thiocyanate

carbon should appear as a singlet in the range of 130-135 ppm.

¹⁵N NMR Acquisition: Acquire a proton-decoupled ¹⁵N NMR spectrum. The chemical shift of

the thiocyanate nitrogen is sensitive to its environment.

Data Analysis: The presence of single, sharp peaks at the expected chemical shifts in the ¹³C

and ¹⁵N spectra confirms the structure and high chemical purity of the product. The absence

of signals corresponding to unlabeled species or impurities is indicative of high isotopic and

chemical purity.[11][12]

Conclusion
The synthesis of Potassium Thiocyanate-¹³C,¹⁵N from labeled potassium cyanide and sulfur is

a straightforward and high-yielding process. The isotopic and chemical purity of the final

product can be reliably determined using mass spectrometry and NMR spectroscopy. This

technical guide provides the necessary protocols and data for researchers to synthesize and

characterize this important labeled compound for their specific research needs.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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